4-Chloro-7-ethoxy-6-methoxy-3-quinolinecarbonitrile

• Molecular Formula: C13H11ClN2O2
• Molecular Weight: 262.69 g/mol
• IUPAC Name: 4-chloro-7-ethoxy-6-methoxyquinoline-3-carbonitrile
• InChI: InChI=1S/C13H11ClN2O2/c1-3-18-12-5-10-9(4-11(12)17-2)13(14)8(6-15)7-16-10/h4-5,7H,3H2,1-2H3
• InChI Key: QYYNVWZMCITGFR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C2C(=C1)N=CC(=C2Cl)C#N)OC

Description

4-Chloro-7-ethoxy-6-methoxy-3-quinolinecarbonitrile is a useful research compound. Its molecular formula is C13H11ClN2O2 and its molecular weight is 262.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Mixed 122 mg (0.50 mmol) 7-ethoxy-1,4-dihydro-6-methoxy-4-oxo-3-quinolinecarbonitrile and 2.0 ml methylene chloride under N2 and kept temperature near 25° C. Added 218 ill (2.5 mmol) oxalyl chloride and 10 μl (0.125 mmol) DMF. Stirred overnight, diluted with chloroform and stirred in saturated sodium bicarbonate until basic. Separated layers and dried organics with magnesium sulfate, stripped solvent and dried in vacuo, giving 117 mg of tan solid: mass spectrum (electrospray m/e): M+H=262.8, 264.8.